Cas no 151289-97-3 (Benzonitrile, 4-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-)

Benzonitrile, 4-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)- structure
151289-97-3 structure
Product Name:Benzonitrile, 4-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-
CAS No:151289-97-3
MF:C11H7N3O2
MW:213.192181825638
MDL:MFCD18316510
CID:3796195
PubChem ID:53222233
Update Time:2025-09-18

Benzonitrile, 4-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-
    • 4-(2,4-Dioxo-1H-pyrimidin-5-yl)benzonitrile
    • MFCD18316510
    • 5-(4-Cyanophenyl)-(2,4)-dihydroxypyrimidine
    • 5-(4-Cyanophenyl)-(2,4)-dihydroxypyrimidine, 95%
    • 151289-97-3
    • MDL： MFCD18316510
    • Inchi： 1S/C11H7N3O2/c12-5-7-1-3-8(4-2-7)9-6-13-11(16)14-10(9)15/h1-4,6H,(H2,13,14,15,16)
    • InChI Key： RRQBSDNVCXSXCF-UHFFFAOYSA-N
    • SMILES： C(#N)C1=CC=C(C2=CNC(=O)NC2=O)C=C1

Computed Properties

  • Exact Mass: 213.053826475Da
  • Monoisotopic Mass: 213.053826475Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 82Ų

Benzonitrile, 4-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB322733-5 g
5-(4-Cyanophenyl)-(2,4)-dihydroxypyrimidine, 95%; .
 151289-97-3 95%
5g
 €1159.00 2023-04-26
abcr
AB322733-5g
5-(4-Cyanophenyl)-(2,4)-dihydroxypyrimidine, 95%; .
 151289-97-3 95%
5g
 €1159.00 2025-02-17

Benzonitrile, 4-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)- Suppliers

Amadis Chemical Company Limited
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(CAS:151289-97-3)Benzonitrile, 4-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-
Order Number:A1132803
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:33
Price ($):687.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:151289-97-3)Benzonitrile, 4-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-
A1132803
Purity:99%
Quantity:5g
Price ($):687.0
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